Cas no 1785513-22-5 (Methyl 5-amino-1-ethyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-amino-1-ethyl-1H-pyrazole-3-carboxylate
• CAS No: 1785513-22-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5697679
• PubChem ID: 105434060
• Update Time: 2023-10-14

Methyl 5-amino-1-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-636671
• Methyl5-amino-1-ethyl-1H-pyrazole-3-carboxylate
• Methyl 5-amino-1-ethyl-1H-pyrazole-3-carboxylate
• 1785513-22-5
• 1H-Pyrazole-3-carboxylic acid, 5-amino-1-ethyl-, methyl ester

• Inchi： 1S/C7H11N3O2/c1-3-10-6(8)4-5(9-10)7(11)12-2/h4H,3,8H2,1-2H3
• InChI Key： GKOBMYUPOASMMW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(N)N(CC)N=1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 332.1±22.0 °C(Predicted)
• pka: 1.76±0.10(Predicted)